1,2-Bis(4-methoxyphenoxy)propane

• CAS No.: 128836-60-2
• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 1-methoxy-4-[1-(4-methoxyphenoxy)propan-2-yloxy]benzene
• InChI: InChI=1S/C17H20O4/c1-13(21-17-10-6-15(19-3)7-11-17)12-20-16-8-4-14(18-2)5-9-16/h4-11,13H,12H2,1-3H3
• InChI Key: ULIYBSVAAOHGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)OC)OC2=CC=C(C=C2)OC

Description

1,2-Bis(4-methoxyphenoxy)propane is a useful research compound. Its molecular formula is C17H20O4 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 500 ml of acetonitrile were dissolved 168 g of 1-p-methoxyphenoxy-2-propanol and 62 g of p-methoxyphenol. To the solution was added 50 g of a 48% sodium hydroxide aqueous solution, and the mixture was allowed to react at 80° C for 3 hours while stirring. The reaction mixture was poured into water, and the precipitated crystals were collected by filtration and recrystallized from methanol to obtain 110 g of 1,2-bis(4-methoxyphenoxy)propane having a melting point of 84 to 84.5° C.